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Compound of Interest

Compound Name: 7-Aminoquinolin-6-ol

Cat. No.: B15332182

An in-depth analysis for researchers, scientists, and drug development professionals on the
commercial sourcing and synthesis of key aminoquinolinol isomers. While the specific isomer
7-Aminoquinolin-6-ol appears to be commercially unavailable and sparsely documented, this
guide provides a comprehensive overview of closely related and accessible analogs, including
their suppliers, pricing, and relevant synthetic protocols.

Commercial Availability of Aminoquinolinol Isomers

For researchers seeking to procure aminoquinolinols, several isomers are commercially
available from various suppliers. The most readily sourced analog appears to be 6-
Aminoquinoline, followed by other substituted aminophenols. A summary of suppliers and their
offerings for key isomers is presented below. It is important to note that pricing is subject to
change and may vary based on purity, quantity, and supplier.
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Compound CAS . . Available .
Supplier Purity . Price (USD)
Name Number Quantities
6-
) o MedchemExp $25 (10 g),
Aminoquinoli 580-15-4 99.79% 10g,25¢
ress $48 (25 9)
ne
Sigma- Contact for
_ 98% - o
Aldrich pricing
Alfa Contact for
_ 98% - o
Chemistry pricing
US Biological 19, 59, 25g, Contact for
_ _ 99+% (HPLC) o
Life Sciences 100g, 2509 pricing
8-
) o Contact for
Aminoquinoli 7402-16-6 BLD Pharm - - o
pricing
n-6-ol
6-

. o Contact for
Aminoquinoli 56717-02-3 ChemScene 95+% -

ricin
n-4-ol pricing
7-
] o Contact for
Aminoquinoli 18472-06-5 Ambeed - - o
8.0l pricing
n-8-o

Note: The absence of readily available commercial sources for 7-Aminoquinolin-6-ol from
these searches suggests it is not a standard catalog item. Researchers interested in this
specific isomer may need to consider custom synthesis.

Synthesis of 7-Aminoquinolin-8-ol: A Detailed
Protocol

For research applications requiring 7-Aminoquinolin-8-ol, a two-step synthetic procedure
starting from the commercially available 8-hydroxyquinoline is a viable approach. This process
involves the nitration of 8-hydroxyquinoline followed by the reduction of the resulting nitro

group.[1]
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Step 1: Synthesis of 7-Nitroquinolin-8-ol

Reaction: Nitration of 8-hydroxyquinoline

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-water bath,
prepare a pre-cooled mixture of concentrated sulfuric acid and fuming nitric acid.

Slowly add 8-hydroxyquinoline to the acid mixture, ensuring the reaction temperature is
maintained below 10°C throughout the addition.

After the complete addition of 8-hydroxyquinoline, continue stirring the mixture in the ice bath
for an additional 30 minutes.

Allow the reaction mixture to warm to room temperature and continue stirring for another 2-3
hours.

Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

Neutralize the resulting solution with a saturated solution of sodium bicarbonate or
ammonium hydroxide until a precipitate forms.

Collect the precipitate by vacuum filtration.

Wash the collected solid thoroughly with cold water until the washings are neutral.

Dry the product in a desiccator to yield 7-nitroquinolin-8-ol.

Step 2: Synthesis of 7-Aminoquinolin-8-ol

Reaction: Reduction of 7-Nitroquinolin-8-ol

Method: Reduction with Tin(ll) Chloride

Suspend 7-Nitroquinolin-8-ol in a mixture of concentrated hydrochloric acid and ethanol in a
round-bottom flask.
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o With stirring at room temperature, add a solution of tin(ll) chloride dihydrate in concentrated
hydrochloric acid dropwise to the suspension.[1]

 After the addition is complete, heat the reaction mixture at reflux for 2-4 hours. Monitor the
reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture.

o Carefully neutralize the mixture with a concentrated sodium hydroxide or ammonium
hydroxide solution until the pH is basic.

e The resulting precipitate, containing the product and tin salts, is collected by filtration.[1]

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol, or by column chromatography.[1]

Visualizing the Synthetic Pathway

To provide a clear visual representation of the synthesis of 7-Aminoquinolin-8-ol, the following
workflow diagram has been generated.
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Synthetic pathway for 7-Aminoquinolin-8-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15332182?utm_src=pdf-body-img
https://www.benchchem.com/product/b15332182?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/7-aminoquinoline-8-ol-dic444154.html
https://www.benchchem.com/product/b15332182#commercial-suppliers-and-purchasing-of-7-aminoquinolin-6-ol
https://www.benchchem.com/product/b15332182#commercial-suppliers-and-purchasing-of-7-aminoquinolin-6-ol
https://www.benchchem.com/product/b15332182#commercial-suppliers-and-purchasing-of-7-aminoquinolin-6-ol
https://www.benchchem.com/product/b15332182#commercial-suppliers-and-purchasing-of-7-aminoquinolin-6-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15332182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15332182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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